Cas no 58510-12-6 (1-Tridecanesulfonylchloride)

• Product Name: 1-Tridecanesulfonylchloride
• CAS No: 58510-12-6
• MF: C₁₃H₂₇ClO₂S
• MW: 282.870282411575
• CID: 377502
• PubChem ID: 94091
• Update Time: 2025-04-19

1-Tridecanesulfonylchloride Chemical and Physical Properties

Names and Identifiers

• 1-Tridecanesulfonylchloride
• tridecane-1-sulfonyl chloride
• tridecane-1-sulphonyl chloride
• 1-Tridecanesulfonyl chloride
• SCHEMBL11411801
• 58510-12-6
• EINECS 261-303-3
• DTXSID4069264
• NS00052791

• Inchi： 1S/C13H27ClO2S/c1-2-3-4-5-6-7-8-9-10-11-12-13-17(14,15)16/h2-13H2,1H3
• InChI Key： WDVSPAVGNNSMEC-UHFFFAOYSA-N
• SMILES： ClS(CCCCCCCCCCCCC)(=O)=O

Computed Properties

• Exact Mass: 282.14221
• Monoisotopic Mass: 282.142029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5
• XLogP3: 6.5

Experimental Properties

• Density: 1.026
• Boiling Point: 358.2°Cat760mmHg
• Flash Point: 170.4°C
• Refractive Index: 1.462
• PSA: 34.14